Cas no 5501-37-1 (1-Methyl-9H-fluoren-9-one)

1-Methyl-9H-fluoren-9-one is a fluorenone derivative characterized by its methyl substitution at the 1-position of the fluorene ring system. This compound is of interest in organic synthesis and materials science due to its rigid, planar structure and conjugated π-system, which contribute to its utility as a building block for advanced functional materials. Its ketone functionality allows for further chemical modifications, making it a versatile intermediate in the development of dyes, optoelectronic materials, and pharmaceuticals. The methyl group enhances solubility in organic solvents, facilitating its use in solution-phase reactions. Its stability and well-defined reactivity profile make it a reliable choice for research and industrial applications.

1-Methyl-9H-fluoren-9-one structure

Product Name:1-Methyl-9H-fluoren-9-one

CAS No:5501-37-1

MF:C₁₄H₁₀O

MW:194.228603839874

CID:353051

PubChem ID:12695875

Update Time:2025-10-29

1-Methyl-9H-fluoren-9-one Chemical and Physical Properties

Names and Identifiers

- 9H-Fluoren-9-one, 1-methyl-
- 1-methyl-9H-fluoren-9-one
- 1-methylfluoren-9-one
- AS-3191
- MFCD19301914
- A923661
- CS-0358215
- 1-methylfluorenone
- SCHEMBL3976848
- 5501-37-1
- POMQQLMTQXTWLP-UHFFFAOYSA-N
- DTXSID60507181
- 1-methyl-9-fluorenone
- AKOS022505719
- 1-Methyl-9H-fluoren-9-one
- MDL： MFCD19301914
- Inchi： 1S/C14H10O/c1-9-5-4-8-11-10-6-2-3-7-12(10)14(15)13(9)11/h2-8H,1H3
- InChI Key： POMQQLMTQXTWLP-UHFFFAOYSA-N
- SMILES： O=C1C2C=CC=CC=2C2C=CC=C(C)C=21

Computed Properties

Exact Mass: 194.0732
Monoisotopic Mass: 194.073164938g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 15
Rotatable Bond Count: 0
Complexity: 271
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: nothing
XLogP3: nothing
Topological Polar Surface Area: 17.1Å²

Experimental Properties

Melting Point: 95-96°C
PSA: 17.07

1-Methyl-9H-fluoren-9-one Security Information

Signal Word：Warning
Hazard Statement： H315; H319; H335
Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
Storage Condition：Store at room temperature

1-Methyl-9H-fluoren-9-one Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	M305820-10mg	1-Methyl-9H-fluoren-9-one	5501-37-1		10mg	$ 59.00	2023-09-07
TRC	M305820-50mg	1-Methyl-9H-fluoren-9-one	5501-37-1		50mg	$ 81.00	2023-09-07
TRC	M305820-100mg	1-Methyl-9H-fluoren-9-one	5501-37-1		100mg	$ 98.00	2023-09-07
AK Scientific	AMTDA191-250mg	1-Methyl-9H-fluoren-9-one	5501-37-1	97%	250mg	$159	2025-02-18
AK Scientific	AMTDA191-500mg	1-Methyl-9H-fluoren-9-one	5501-37-1	97%	500mg	$282	2025-02-18
AK Scientific	AMTDA191-1g	1-Methyl-9H-fluoren-9-one	5501-37-1	97%	1g	$508	2025-02-18
Apollo Scientific	OR311255-500mg	1-methyl-9H-fluoren-9-one	5501-37-1		500mg	£243.00	2023-09-02
Key Organics Ltd	AS-3191-1MG	1-methyl-9H-fluoren-9-one	5501-37-1	>95%	1mg	£37.00	2025-02-08
Key Organics Ltd	AS-3191-5MG	1-methyl-9H-fluoren-9-one	5501-37-1	>95%	5mg	£46.00	2025-02-08
Key Organics Ltd	AS-3191-10MG	1-methyl-9H-fluoren-9-one	5501-37-1	>95%	10mg	£63.00	2025-02-08